Cas no 288615-45-2 (2-Amino-5-nitro-4-trifluoromethyl-benzoic acid)

• Product Name: 2-Amino-5-nitro-4-trifluoromethyl-benzoic acid
• CAS No: 288615-45-2
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 2121798
• Update Time: 2023-08-04

2-Amino-5-nitro-4-trifluoromethyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-nitro-4-trifluoromethyl-benzoic acid
• XRHDEVLXABTEPG-UHFFFAOYSA-N
• 2-Amino-5-nitro-4-trifluoromethyl-benzoic acid

• Inchi： 1S/C8H5F3N2O4/c9-8(10,11)4-2-5(12)3(7(14)15)1-6(4)13(16)17/h1-2H,12H2,(H,14,15)
• InChI Key： XRHDEVLXABTEPG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(=O)O)=CC=1[N+](=O)[O-])N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 328
• Topological Polar Surface Area: 109